Cas no 1185492-37-8 (1,4'-bipiperidin-3-ol disuccinate (salt))

• Product Name: 1,4'-bipiperidin-3-ol disuccinate (salt)
• CAS No: 1185492-37-8
• MF: C₁₄H₂₆N₂O₅
• MW: 302.366644382477
• CID: 4576269
• Update Time: 2025-11-02

1,4'-bipiperidin-3-ol disuccinate (salt) Chemical and Physical Properties

Names and Identifiers

• 1,4-bipiperidin-3-ol disuccinate (salt)
• 1,4'-bipiperidin-3-ol disuccinate (salt)

• Inchi： 1S/C10H20N2O.C4H6O4/c13-10-2-1-7-12(8-10)9-3-5-11-6-4-9;5-3(6)1-2-4(7)8/h9-11,13H,1-8H2;1-2H2,(H,5,6)(H,7,8)
• InChI Key： JAIBTYWZCHZTDS-UHFFFAOYSA-N
• SMILES： C(C(=O)O)CC(=O)O.OC1CCCN(C2CCNCC2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 1,4'-bipiperidin-3-ol disuccinate (salt)

Comprehensive Overview of 1,4'-Bipiperidin-3-ol Disuccinate (Salt) (CAS No. 1185492-37-8)

1,4'-Bipiperidin-3-ol disuccinate (salt) (CAS No. 1185492-37-8) is a chemically synthesized compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique bipiperidin backbone and disuccinate salt formulation, has garnered attention for its versatile applications in drug development and molecular studies. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of neurological disorders and metabolic diseases, which are among the most searched topics in modern biomedical literature.

The structural uniqueness of 1,4'-bipiperidin-3-ol disuccinate lies in its dual piperidine rings, which enhance its binding affinity to various receptors. This property makes it a promising candidate for targeting G-protein-coupled receptors (GPCRs), a hot topic in drug discovery due to their involvement in numerous physiological processes. Recent studies have highlighted its potential in addressing neurodegenerative conditions, aligning with the growing public interest in brain health and cognitive longevity.

From a synthetic chemistry perspective, the disuccinate salt form of this compound improves its solubility and bioavailability, critical factors in pharmaceutical formulations. This aligns with the industry's shift toward enhanced drug delivery systems, a frequently searched term in biotech and pharma forums. The salt formation also stabilizes the compound, making it suitable for long-term storage and experimental reproducibility—key concerns for researchers and manufacturers alike.

In the context of preclinical research, 1,4'-bipiperidin-3-ol disuccinate has shown promise in enzyme inhibition assays, particularly those targeting kinases and phosphatases. These enzymes are central to cell signaling and cancer research, two areas dominating scientific queries in 2024. Its mechanism of action is under investigation for potential applications in personalized medicine, another trending topic in healthcare innovation.

The compound's nomenclature—1,4'-bipiperidin-3-ol—reflects its IUPAC classification, while the disuccinate (salt) designation indicates its salt form with succinic acid. This distinction is crucial for researchers searching for high-purity compounds or pharmaceutical intermediates in databases. Analytical techniques like HPLC and mass spectrometry confirm its purity, addressing the demand for quality control standards in chemical procurement.

Environmental and safety profiles of CAS 1185492-37-8 are also of interest to industrial users. While not classified as hazardous, proper handling protocols are recommended, reflecting the broader search trend for sustainable lab practices and green chemistry alternatives. Its stability under ambient conditions makes it suitable for global shipping, a practical consideration for international research collaborations.

Future directions for 1,4'-bipiperidin-3-ol disuccinate research may explore its structure-activity relationships (SAR) to optimize therapeutic effects. This aligns with the pharmaceutical industry's focus on rational drug design, a frequently queried term in AI-driven literature searches. Additionally, its potential synergies with nanocarrier systems could open new avenues in targeted therapy development.

In summary, 1,4'-bipiperidin-3-ol disuccinate (salt) represents a multifaceted compound bridging medicinal chemistry and translational research. Its relevance to trending topics like precision medicine, neuroprotection, and drug formulation ensures continued scientific and commercial interest. As research evolves, this compound may emerge as a cornerstone in developing next-generation therapeutics addressing pressing global health challenges.